Cas no 2830-87-7 (Phosphorodithioic acid,S-[2-(ethylamino)-1-[(ethylamino)carbonyl]-2-oxoethyl] O,O-dimethyl ester)

• Product Name: Phosphorodithioic acid,S-[2-(ethylamino)-1-[(ethylamino)carbonyl]-2-oxoethyl] O,O-dimethyl ester
• CAS No: 2830-87-7
• MF: C₉H₁₉N₂O₄PS₂
• MW: 314.361920595169
• CID: 257049
• PubChem ID: 102339
• Update Time: 2025-04-19

Phosphorodithioic acid,S-[2-(ethylamino)-1-[(ethylamino)carbonyl]-2-oxoethyl] O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[2-(ethylamino)-1-[(ethylamino)carbonyl]-2-oxoethyl] O,O-dimethyl ester
• Phosphorodithioic acid, O,O-dimethyl ester, S-ester with N,N'-diethyl2-mercaptomalonamide
• Bayer 47185
• Phosphorodithioic acid S-[2-(ethylamino)-1-[(ethylamino)carbonyl]-2-oxoethyl] O,O-dimethyl ester
• BRN 2140091
• BAY 47185
• S-(2-(Ethylamino)-1-((ethylamino)carbonyl)-2-oxoethyl) O,O-dimethyl phosphorodithioate
• DTXSID60950996
• 2-[(Dimethoxyphosphorothioyl)sulfanyl]-N~1~,N~3~-diethylpropanediimidic acid
• 2830-87-7
• ENT 25,828

• Inchi： 1S/C9H19N2O4PS2/c1-5-10-8(12)7(9(13)11-6-2)18-16(17,14-3)15-4/h7H,5-6H2,1-4H3,(H,10,12)(H,11,13)
• InChI Key： YUGAHGZEFZNBOZ-UHFFFAOYSA-N
• SMILES： S(C(C(NCC)=O)C(NCC)=O)P(OC)(OC)=S

Computed Properties

• Exact Mass: 314.05257
• Monoisotopic Mass: 314.05238644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 76.66